Cas no 1797838-56-2 (Methyl 3-{[ethyl(prop-2-yn-1-yl)amino]methyl}thiophene-2-carboxylate)

• Product Name: Methyl 3-{[ethyl(prop-2-yn-1-yl)amino]methyl}thiophene-2-carboxylate
• CAS No: 1797838-56-2
• MF: C₁₂H₁₅NO₂S
• MW: 237.31800198555
• CID: 5672889
• PubChem ID: 75425663
• Update Time: 2025-07-02

Methyl 3-{[ethyl(prop-2-yn-1-yl)amino]methyl}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS033309119
• methyl 3-{[ethyl(prop-2-yn-1-yl)amino]methyl}thiophene-2-carboxylate
• Z1395313328
• 1797838-56-2
• methyl 3-[[ethyl(prop-2-ynyl)amino]methyl]thiophene-2-carboxylate
• EN300-26622430
• Methyl 3-{[ethyl(prop-2-yn-1-yl)amino]methyl}thiophene-2-carboxylate

• Inchi： 1S/C12H15NO2S/c1-4-7-13(5-2)9-10-6-8-16-11(10)12(14)15-3/h1,6,8H,5,7,9H2,2-3H3
• InChI Key： HFWQWLSRAKMRQE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)CN(CC#C)CC

Computed Properties

• Exact Mass: 237.08234989g/mol
• Monoisotopic Mass: 237.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.8Ų

Additional information on Methyl 3-{[ethyl(prop-2-yn-1-yl)amino]methyl}thiophene-2-carboxylate

Recent Advances in the Study of Methyl 3-{[ethyl(prop-2-yn-1-yl)amino]methyl}thiophene-2-carboxylate (CAS: 1797838-56-2)

Methyl 3-{[ethyl(prop-2-yn-1-yl)amino]methyl}thiophene-2-carboxylate (CAS: 1797838-56-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiophene backbone and functionalized amino-methyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of Methyl 3-{[ethyl(prop-2-yn-1-yl)amino]methyl}thiophene-2-carboxylate involves a multi-step process that includes the functionalization of the thiophene ring and the introduction of the ethyl(prop-2-yn-1-yl)amino moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation. Researchers have employed techniques such as NMR spectroscopy and mass spectrometry to confirm the structural integrity of the synthesized compound.

Pharmacological studies have revealed that Methyl 3-{[ethyl(prop-2-yn-1-yl)amino]methyl}thiophene-2-carboxylate exhibits notable bioactivity, particularly in the modulation of specific enzymatic pathways. Preliminary in vitro assays indicate that this compound may act as an inhibitor of key enzymes involved in inflammatory and proliferative diseases. These findings suggest its potential utility in the development of new therapeutic agents for conditions such as cancer and chronic inflammation.

In addition to its enzymatic inhibitory effects, recent research has explored the compound's pharmacokinetic properties. Studies in animal models have demonstrated favorable absorption and distribution profiles, with minimal off-target effects. These results underscore the compound's potential as a viable candidate for further preclinical development. However, additional studies are required to fully elucidate its mechanism of action and optimize its therapeutic efficacy.

The structural versatility of Methyl 3-{[ethyl(prop-2-yn-1-yl)amino]methyl}thiophene-2-carboxylate also makes it an attractive scaffold for medicinal chemistry. Researchers have begun investigating derivatives and analogs to enhance its bioactivity and reduce potential toxicity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide the design of next-generation compounds with improved pharmacological profiles.

In conclusion, Methyl 3-{[ethyl(prop-2-yn-1-yl)amino]methyl}thiophene-2-carboxylate (CAS: 1797838-56-2) represents a promising area of research in chemical biology and drug discovery. Its unique structural features, combined with its demonstrated bioactivity, position it as a valuable lead compound for the development of novel therapeutics. Ongoing studies aim to further explore its potential and translate these findings into clinical applications.